
Personal protective equipment for handling SC-
19220

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC-19220

Cat. No.: B1680854 Get Quote

Essential Safety and Handling Guide for SC-
19220
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of SC-19220, ensuring

laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of SC-19220, a

selective EP1 receptor antagonist used in research. Adherence to these guidelines is essential

for minimizing risks and ensuring a safe laboratory environment.

Quantitative Data Summary
For ease of reference, the key quantitative specifications for SC-19220 are summarized in the

table below. This information is critical for experimental planning and safety protocol

development.
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Property Value

Chemical Name
8-chloro-dibenz[b,f][1][2]oxazepine-10(11H)-

carboxy-(2-acetyl)hydrazide

Molecular Formula C₁₆H₁₄ClN₃O₃

Formula Weight 331.8 g/mol

Purity ≥96%

Appearance A crystalline solid

Storage Temperature -20°C

Stability ≥ 4 years

Solubility (DMSO) approx. 14 mg/mL

Solubility (DMF) approx. 14 mg/mL

Personal Protective Equipment (PPE) Protocol
As a hazardous substance, strict adherence to PPE protocols is mandatory when handling SC-
19220. The following equipment must be worn at all times in the laboratory when working with

this compound.

Eye Protection: Chemical safety glasses or goggles are required to prevent eye contact.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber).

Gloves should be inspected before use and changed frequently, especially after direct

contact with the compound.

Body Protection: A standard laboratory coat must be worn to protect against skin contact.

Ensure the coat is fully buttoned.

Respiratory Protection: While engineering controls like fume hoods are the primary means of

controlling inhalation exposure, a respirator may be necessary for certain operations, such

as handling large quantities or in situations with potential for aerosolization. Consult your

institution's safety officer for specific guidance on respirator selection.
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Safe Handling and Operational Workflow
The following diagram outlines the standard operating procedure for the safe handling of SC-
19220, from initial preparation to final disposal. This workflow is designed to minimize exposure

and contamination.
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Safe Handling Workflow for SC-19220

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Work in a designated fume hood

Prepare stock solution (e.g., in DMSO)

Perform experimental procedures

Avoid inhalation, ingestion, and skin/eye contact

Decontaminate work surfaces

Dispose of waste in labeled hazardous waste containers

Remove and dispose of PPE properly

Wash hands thoroughly
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Caption: A flowchart illustrating the procedural steps for the safe handling of SC-19220 in a

laboratory setting.

Emergency Procedures
In the event of exposure to SC-19220, immediate action is crucial.

After Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult,

seek immediate medical attention.

After Skin Contact: In case of skin contact, immediately flush the affected area with plenty of

water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek

medical advice.

After Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with

water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.

After Ingestion: If swallowed, do not induce vomiting. Rinse mouth with water and seek

immediate medical attention.

Disposal Plan
All waste materials contaminated with SC-19220, including empty containers, unused product,

and contaminated PPE, must be disposed of as hazardous waste. Follow all applicable federal,

state, and local regulations for hazardous waste disposal. Do not allow the material to be

released into the environment.

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive risk assessment by qualified professionals. Always consult the full Safety Data

Sheet (SDS) and your institution's safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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